N-tert-butyl-1-(2-fluorobenzoyl)piperidine-4-carboxamide

• IUPAC Name: N-tert-butyl-1-(2-fluorobenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H23FN2O2/c1-17(2,3)19-15(21)12-8-10-20(11-9-12)16(22)13-6-4-5-7-14(13)18/h4-7,12H,8-11H2,1-3H3,(H,19,21)
• InChI Key: JRUYJTIPYYAIIH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1CCN(CC1)C(=O)C2=CC=CC=C2F
• Molecular Formula: C17H23FN2O2
• Molecular Weight: 306.37 g/mol

Description

N-tert-butyl-1-(2-fluorobenzoyl)piperidine-4-carboxamide is a synthetic compound with the molecular formula C17H23FN2O2 It is a derivative of piperidine, a six-membered heterocycle containing one nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-tert-butyl-1-(2-fluorobenzoyl)piperidine-4-carboxamide typically involves the reaction of piperidine derivatives with fluorobenzoyl chloride in the presence of a base, such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The resulting intermediate is then reacted with tert-butylamine to form the final product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors to improve reaction efficiency and yield. Additionally, purification steps such as recrystallization or chromatography are employed to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

N-tert-butyl-1-(2-fluorobenzoyl)piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom in the benzoyl group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzoyl derivatives.

Scientific Research Applications

N-tert-butyl-1-(2-fluorobenzoyl)piperidine-4-carboxamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects, such as analgesic or anti-inflammatory properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-tert-butyl-1-(2-fluorobenzoyl)piperidine-4-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or alter receptor function by acting as an agonist or antagonist. These interactions can modulate various biochemical pathways, leading to the observed effects .

Comparison with Similar Compounds

Similar Compounds

• tert-Butyl 4-(4-fluorobenzoyl)piperidine-1-carboxylate
• tert-Butyl 4-(5-chloro-2-fluorobenzoyl)piperidine-1-carboxylate

Uniqueness

N-tert-butyl-1-(2-fluorobenzoyl)piperidine-4-carboxamide is unique due to its specific substitution pattern and the presence of both tert-butyl and fluorobenzoyl groups. This combination of functional groups imparts distinct chemical and biological properties, making it a valuable compound for various applications .